2-(4-Oxo-2-thiOxothiazolidin-3-yl)benzoic acid
Overview
Description
“2-(4-Oxo-2-thiOxothiazolidin-3-yl)benzoic acid” is a chemical compound with the empirical formula C8H9NO5S2 . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The crystal structure of a similar compound, 2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid monohydrate, has been reported . The compound crystallizes in the monoclinic space group P21/n with unit cell parameters a = 4.8114 (2) Å, b = 12.1265 (5) Å, c = 14.2881 (6) Å, β = 92.845 (1)° .Scientific Research Applications
Crystal Structure Analysis
The crystal structure of 2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid has been studied extensively . The asymmetric unit of the title crystal structure is shown in the figure . This research provides valuable insights into the molecular structure of the compound, which can be useful in various fields such as material science and pharmaceuticals .
Antimicrobial Agents
Some derivatives of 2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid have been synthesized and evaluated as antimicrobial agents . These compounds showed antibacterial activity against eight Gram-positive and Gram-negative bacterial species . This suggests that the compound could be used in the development of new antimicrobial drugs .
Fluorescent Dyes for Cell Imaging
The synthesized compounds of 2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid have been tested as fluorescent dyes for imaging fixed and live cells . This application is particularly useful in biological and medical research, where cell imaging is a critical tool .
Treatment of Drug-Resistant Cancer
There is a potential for the use of 2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid in the treatment of drug-resistant cancer . This opens up a new horizon for the aldose reductase inhibitor epalrestat to treat drug-resistant cancer .
Antiangiogenic Effects
Various thiazolidinone, including 2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid, have been reported for antitumor activities . This suggests that the compound could have potential antiangiogenic effects, which could be beneficial in the treatment of diseases like cancer .
Synthesis of New Compounds
2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid can be used in the synthesis of new compounds . A sample of the crude product was recrystallized from iPrOH/water standing at room temperature for 48 h to obtain crystals for X-ray diffraction methods . This shows the compound’s utility in chemical synthesis and the development of new materials .
Mechanism of Action
Target of Action
Related compounds have shown affinity for lysosomal protective protein, thromboxane-a synthase, and pparγ .
Mode of Action
Molecular docking studies of similar compounds have shown good bonding with their targets, leading to stable protein–ligand complexes .
Biochemical Pathways
coli MurB and CYP51Ca, which are involved in bacterial cell wall synthesis and fungal ergosterol synthesis, respectively .
properties
IUPAC Name |
2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO3S2/c12-8-5-16-10(15)11(8)7-4-2-1-3-6(7)9(13)14/h1-4H,5H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBVMWNAEOIYUBF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=S)S1)C2=CC=CC=C2C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Oxo-2-thiOxothiazolidin-3-yl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Chloro-3-[2-hydroxy-2-(4-methoxyphenyl)ethenyl]-1H-quinoxalin-2-one](/img/structure/B3166082.png)
![1-(4-Methoxyphenyl)-1H-pyrazolo[4,3-c]quinolin-7-ol](/img/structure/B3166137.png)
